N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}-1H-indole-2-carboxamide

• IUPAC Name: N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]-1H-indole-2-carboxamide
• InChI: InChI=1S/C21H20N4O/c1-25-20(11-13-23-25)16-8-6-15(7-9-16)10-12-22-21(26)19-14-17-4-2-3-5-18(17)24-19/h2-9,11,13-14,24H,10,12H2,1H3,(H,22,26)
• InChI Key: MDOAQWBWYQGPRU-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)C3=CC4=CC=CC=C4N3
• Molecular Formula: C21H20N4O
• Molecular Weight: 344.4 g/mol

Description

The compound is a complex organic molecule that contains an indole group and a pyrazole group. Indoles are a class of molecules that are prevalent in many natural products and pharmaceuticals. Pyrazoles are another class of organic compounds that have a five-membered ring with three carbon atoms and two nitrogen atoms.

Synthesis Analysis

While the specific synthesis process for this compound is not available, pyrazole compounds are generally synthesized using strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of both indole and pyrazole groups. The indole group consists of a benzene ring fused to a pyrrole ring, while the pyrazole group is a five-membered ring with two nitrogen atoms.

Scientific Research Applications

Antiviral Activity

Indole derivatives have demonstrated antiviral potential. For instance:

• 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were investigated as antiviral agents. .
• .

Other Applications

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Future Directions

The future directions for research on this compound could include further exploration of its synthesis, determination of its physical and chemical properties, and investigation of its potential biological activity.